molecular formula C12H21NO5 B8409067 2-(2,2-Dimethylpropionyloxycarbamoyl)-4-methylpentanoic acid

2-(2,2-Dimethylpropionyloxycarbamoyl)-4-methylpentanoic acid

Cat. No.: B8409067
M. Wt: 259.30 g/mol
InChI Key: GLOXVWYQWXKLAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,2-Dimethylpropionyloxycarbamoyl)-4-methylpentanoic acid is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H21NO5

Molecular Weight

259.30 g/mol

IUPAC Name

2-(2,2-dimethylpropanoyloxycarbamoyl)-4-methylpentanoic acid

InChI

InChI=1S/C12H21NO5/c1-7(2)6-8(10(15)16)9(14)13-18-11(17)12(3,4)5/h7-8H,6H2,1-5H3,(H,13,14)(H,15,16)

InChI Key

GLOXVWYQWXKLAH-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(C(=O)NOC(=O)C(C)(C)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Intermediate (3d) (12.7 g, 73.2 mmol, 1.0 eq) was dissolved into 180 mL DCM and cooled to 0° C. DIPEA (13.4 mL, 76.9 mmol, 1.05 eq) was added, followed by pivaloyl chloride (9.5 mL, 76.9 mmol, 1.05 eq). The mixture was warmed to room temperature and stirred for 12 hours. The mixture was concentrated under reduced pressure, dissolved into 300 mL EtOAc, washed 2×200 mL 1M H3PO4, 100 mL saturated aqueous NaCl, dried over MgSO4, and evaporated. The material was triturated with hexanes, filtered and dried the to yield the title compound (10.5 g, 55%). 1H NMR (DMSO) δ (ppm): 0.7 (m, 6H), 1.2-1.4 (m, 1H), 1.4-1.6 (m, 2H), 2.9 (t, 1H), 3.3 (quart, 1H), 8.9 (br s, 1H), 10.5 (br s, 1H).
Name
Intermediate ( 3d )
Quantity
12.7 g
Type
reactant
Reaction Step One
Name
Quantity
180 mL
Type
solvent
Reaction Step One
Name
Quantity
13.4 mL
Type
reactant
Reaction Step Two
Quantity
9.5 mL
Type
reactant
Reaction Step Three
Yield
55%

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